Cas no 1520957-89-4 (3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1520957-89-4
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• MDL: MFCD30008779
• CID: 5042157
• PubChem ID: 22420286
• Update Time: 2025-05-20

3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid
• 3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
• 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid

• MDL： MFCD30008779
• Inchi： 1S/C7H7F3N2O2/c8-7(9,10)6-4(3-11-12-6)1-2-5(13)14/h3H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： WRXNOKOWCBJBAX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 0.9
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid (CAS No. 1520957-89-4)

3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid (CAS No. 1520957-89-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of trifluoromethyl-substituted pyrazole derivatives, which are known for their enhanced bioactivity and stability. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid incorporates a trifluoromethyl group (-CF₃), a key moiety that often improves lipophilicity and metabolic resistance in bioactive molecules. This characteristic makes it a valuable intermediate for synthesizing small-molecule inhibitors and biologically active compounds. Recent studies highlight its role in developing anti-inflammatory agents and antifungal formulations, addressing current healthcare and agricultural challenges such as drug-resistant pathogens and crop yield optimization.

In the context of green chemistry and sustainable synthesis, CAS No. 1520957-89-4 has been explored for its compatibility with eco-friendly reaction conditions. Innovations like catalytic hydrogenation and microwave-assisted synthesis have been employed to reduce waste and energy consumption during its production. These advancements resonate with the global push toward environmentally responsible manufacturing, a topic frequently searched by industry professionals and academic researchers alike.

From a commercial perspective, the demand for high-purity 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid is rising, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers emphasize stringent quality control, including HPLC validation and NMR spectroscopy, to meet the standards of pharmaceutical-grade materials. This focus on quality aligns with trending searches on GMP-compliant intermediates and reliable sourcing of research chemicals.

Furthermore, the compound’s relevance extends to material science, where its derivatives are investigated for organic electronics and polymeric coatings. Such applications capitalize on the electron-withdrawing properties of the trifluoromethyl group, which can enhance material durability and performance. These interdisciplinary connections make 1520957-89-4 a versatile subject for scientific discourse, bridging gaps between chemistry, biology, and engineering.

In summary, 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanoic acid (CAS No. 1520957-89-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—reflect the compound’s adaptability to evolving scientific and industrial needs. As research continues to uncover new potentials, this compound remains a focal point for advancements in life sciences and industrial chemistry.